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Compound of Interest

Compound Name: (Z)2S,4R-Sacubitril

CAS No.: 2751722-77-5

Cat. No.: B15584828

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sacubitril, a neprilysin inhibitor, is a key component of the angiotensin receptor-neprilysin

inhibitor (ARNI) class of drugs, which have revolutionized the treatment of heart failure. As a

prodrug, Sacubitril is converted in vivo to its active metabolite, LBQ657, which inhibits

neprilysin, an enzyme responsible for the degradation of natriuretic peptides. This inhibition

leads to increased levels of these peptides, promoting vasodilation, natriuresis, and a reduction

in cardiac remodeling.

The Sacubitril molecule possesses two stereocenters, giving rise to four possible

stereoisomers: (2R,4S), (2S,4R), (2R,4R), and (2S,4S). The pharmacologically active and

desired isomer is (2R,4S)-Sacubitril. The (2S,4R)-Sacubitril isomer is considered a

stereoisomeric impurity. The stereochemistry of Sacubitril is critical to its efficacy and safety,

making the accurate structural elucidation and characterization of each isomer imperative for

drug development, quality control, and regulatory compliance. It is important to note that the
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designation "(Z)" sometimes associated with this isomer is incorrect; the proper stereochemical

descriptor is (2S,4R).

This technical guide provides an in-depth overview of the structural elucidation and

characterization of (2S,4R)-Sacubitril, focusing on the analytical techniques and experimental

protocols employed in its identification and quantification.

Physicochemical Properties
The fundamental physicochemical properties of (2S,4R)-Sacubitril are summarized in the table

below.

Property Value

Chemical Name

(2S,4R)-5-(biphenyl-4-yl)-4-[(3-

carboxypropionyl)amino]-2-methylpentanoic

acid ethyl ester

Molecular Formula C24H29NO5

Molecular Weight 411.49 g/mol

CAS Number 761373-05-1

Appearance Off-white solid

Solubility Soluble in Methanol, DMSO

Structural Elucidation and Characterization
Techniques
A combination of chromatographic and spectroscopic techniques is essential for the definitive

structural elucidation and characterization of (2S,4R)-Sacubitril.

High-Performance Liquid Chromatography (HPLC) for
Stereoisomer Separation
Chromatographic separation is the cornerstone for isolating and quantifying stereoisomers.

Chiral HPLC methods are specifically designed to differentiate between molecules that are
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mirror images of each other (enantiomers) or have different spatial arrangements at multiple

stereocenters (diastereomers).

Experimental Protocol: Chiral HPLC Separation of Sacubitril Stereoisomers

This protocol is based on established methods for the separation of Sacubitril stereoisomers.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Chiralcel OJ-H (250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase:

Mobile Phase A: n-hexane with 0.1% trifluoroacetic acid (TFA).

Mobile Phase B: A mixture of ethanol, isopropanol, and TFA (80:20:0.1, v/v/v).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Sample Preparation: Dissolve the sample containing the mixture of Sacubitril isomers in a

suitable solvent, such as the mobile phase, to a known concentration.

Procedure:

Equilibrate the column with the initial mobile phase composition.

Inject the prepared sample onto the column.

Elute the isomers using a gradient or isocratic method with the specified mobile phase.

Monitor the elution profile at 254 nm. The different stereoisomers will have distinct

retention times, allowing for their separation and quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the precise three-dimensional structure of

a molecule by analyzing the magnetic properties of its atomic nuclei. Both ¹H and ¹³C NMR are
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employed to elucidate the connectivity and stereochemistry of (2S,4R)-Sacubitril.

Quantitative Data: ¹³C NMR Chemical Shifts (δ) for Sacubitril Stereoisomers

The following table presents the ¹³C NMR chemical shifts for the four stereoisomers of

Sacubitril, highlighting the differences that allow for their unambiguous identification. The data

is referenced from a comprehensive study on the synthesis and characterization of Sacubitril

stereoisomers.

Carbon Atom
(2S,4R)-
Sacubitril (δ,
ppm)

(2R,4S)-
Sacubitril (δ,
ppm)

(2R,4R)-
Sacubitril (δ,
ppm)

(2S,4S)-
Sacubitril (δ,
ppm)

C=O (ester) 175.9 175.9 175.4 175.4

C=O (amide) 174.9 174.9 175.1 175.0

C=O (acid) 171.7 171.7 171.7 171.7

Biphenyl C

140.0, 138.2,

137.8, 129.8,

128.9, 127.2,

126.5, 126.3

140.0, 138.2,

137.8, 129.8,

128.9, 127.2,

126.5, 126.3

140.0, 138.1,

137.8, 129.8,

128.9, 127.2,

126.5, 126.3

140.0, 138.1,

137.8, 129.8,

128.9, 127.2,

126.5, 126.3

O-CH₂ (ethyl) 59.8 59.8 59.7 59.7

CH-N 47.2 47.2 48.0 48.0

CH₂ (biphenyl) 40.7 40.7 40.5 40.6

CH (methyl) 39.0 39.0 39.0 39.0

CH₂ (succinyl) 37.6 37.6 37.6 37.6

CH₂ 35.7 35.7 35.9 35.9

CH₂ (succinyl) 33.1 33.1 32.9 32.9

CH₂ 32.0 32.0 32.3 32.2

CH₃ (ethyl) 16.1 16.1 17.9 17.9

CH₃ (methyl) 14.1 14.1 14.1 14.1

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: NMR Analysis

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: Dissolve a few milligrams of the purified (2S,4R)-Sacubitril isomer in a

suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

¹H NMR: Acquire a one-dimensional proton NMR spectrum to observe the chemical shifts,

integrations, and coupling constants of the protons. This provides information about the

number and types of hydrogen atoms and their neighboring atoms.

¹³C NMR: Acquire a one-dimensional carbon NMR spectrum to identify the number of unique

carbon environments in the molecule.

2D NMR (COSY, HSQC, HMBC): Perform two-dimensional NMR experiments to establish

correlations between protons (COSY), between protons and directly attached carbons

(HSQC), and between protons and carbons separated by two or three bonds (HMBC). These

experiments are crucial for assigning all proton and carbon signals and confirming the

molecular structure.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule. High-resolution mass spectrometry (HRMS) can determine the exact mass,

which helps in confirming the molecular formula. Tandem mass spectrometry (MS/MS) is used

to fragment the molecule and analyze the resulting fragments, providing valuable structural

information.

Experimental Protocol: Mass Spectrometry Analysis

Instrumentation: A mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument,

coupled to a suitable ionization source (e.g., electrospray ionization - ESI).

Sample Preparation: Prepare a dilute solution of the purified isomer in a solvent compatible

with the ionization source (e.g., methanol or acetonitrile with a small amount of formic acid or

ammonium acetate).
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Full Scan MS: Acquire a full scan mass spectrum to determine the molecular weight of the

compound. For (2S,4R)-Sacubitril, the expected [M+H]⁺ ion would be at m/z 412.21.

MS/MS Fragmentation Analysis: Select the precursor ion ([M+H]⁺) and subject it to collision-

induced dissociation (CID) to generate fragment ions. Analysis of the fragmentation pattern

can help to confirm the different structural motifs within the molecule.

Synthesis and Purification
The synthesis of a specific stereoisomer like (2S,4R)-Sacubitril requires stereocontrolled

synthetic strategies. These often involve the use of chiral starting materials, chiral catalysts, or

diastereoselective reactions.

Experimental Protocol: General Synthesis and Purification Workflow

Stereoselective Synthesis: Employ a multi-step synthetic route that establishes the desired

stereochemistry at the C2 and C4 positions. This may involve asymmetric hydrogenation or

the use of chiral auxiliaries.

Reaction Monitoring: Monitor the progress of each synthetic step using techniques like thin-

layer chromatography (TLC) or HPLC to ensure complete conversion and minimize side-

product formation.

Purification of Intermediates: Purify the intermediates at each step using column

chromatography or crystallization to remove impurities.

Final Product Isolation: After the final synthetic step, isolate the crude (2S,4R)-Sacubitril.

Purification: Purify the final product using preparative HPLC with a chiral stationary phase to

separate it from any remaining stereoisomers and other impurities.

Characterization: Confirm the identity and purity of the final product using the analytical

techniques described in the previous sections (HPLC, NMR, MS).

Mechanism of Action: Neprilysin Inhibition
Sacubitril, through its active metabolite LBQ657, exerts its therapeutic effect by inhibiting the

enzyme neprilysin.
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Mechanism of Neprilysin Inhibition by Sacubitril.

Experimental Workflow
The overall workflow for the structural elucidation and characterization of (2S,4R)-Sacubitril

involves a logical progression from synthesis or isolation to detailed spectroscopic analysis.
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Experimental Workflow for (2S,4R)-Sacubitril.

Conclusion
The structural elucidation and characterization of (2S,4R)-Sacubitril are critical for ensuring the

quality, safety, and efficacy of Sacubitril-containing drug products. A multi-technique approach,

combining stereoselective synthesis, chiral chromatography, and advanced spectroscopic

methods, is essential for the unambiguous identification and quantification of this

stereoisomeric impurity. The detailed protocols and data presented in this guide provide a

comprehensive resource for researchers and professionals involved in the development and

analysis of Sacubitril. Rigorous control of stereoisomeric purity is paramount throughout the

drug development lifecycle, from initial synthesis to final product formulation.
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To cite this document: BenchChem. [Structural Elucidation and Characterization of (2S,4R)-
Sacubitril: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584828/docs#structural-elucidation-and-
characterization-of-2s-4r-sacubitril-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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